Cas no 62733-59-9 (Piperazinone, 3,3,5-trimethyl-1-phenyl-, (S)-)

• Product Name: Piperazinone, 3,3,5-trimethyl-1-phenyl-, (S)-
• CAS No: 62733-59-9
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 433818
• PubChem ID: 71383371
• Update Time: 2025-04-19

Piperazinone, 3,3,5-trimethyl-1-phenyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• Piperazinone, 3,3,5-trimethyl-1-phenyl-, (S)-
• (5S)-3,3,5-trimethyl-1-phenylpiperazin-2-one
• 62733-59-9
• DTXSID40805692

• Inchi： 1S/C13H18N2O/c1-10-9-15(11-7-5-4-6-8-11)12(16)13(2,3)14-10/h4-8,10,14H,9H2,1-3H3/t10-/m0/s1
• InChI Key： ATMVBBLZBYAEEQ-JTQLQIEISA-N
• SMILES： O=C1C(C)(C)N[C@@H](C)CN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 218.14204
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34